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Compound of Interest

Compound Name: Methylamine nitrate

Cat. No.: B1595745

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the role and application of
methylamine nitrate in the formulation of water gel explosives. The information is intended for
a scientific audience and outlines the compound's function, formulation principles, and relevant
experimental protocols.

Introduction to Methylamine Nitrate in Water Gel
Explosives

Methylamine nitrate (CH3NH3s*NOs~), also known as monomethylamine nitrate, is a crucial
ingredient in the formulation of modern water gel explosives.[1][2] Historically, it saw a
resurgence in use as a replacement for nitroglycerin-based dynamites, notably in DuPont's
"Tovex" line of water gels.[1][3] Its primary role is to act as a sensitizer and an energetic
component, enhancing the detonation properties of the explosive mixture.[2][4]

Water gel explosives are aqueous solutions of inorganic oxidizing salts, primarily ammonium
nitrate, that are thickened with gelling agents to create a gel-like consistency.[5][6] The addition
of methylamine nitrate offers several advantages, including a more favorable oxygen balance
compared to ammonium nitrate alone, which leads to a more complete and efficient detonation.
[1][2] This results in improved explosive performance and can reduce the production of toxic
fumes compared to some traditional explosives.[5]
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Physicochemical Properties of Methylamine Nitrate

A thorough understanding of the physical and chemical properties of methylamine nitrate is
essential for its safe handling and effective use in explosive formulations.

Property Value

Chemical Formula CHeN203

Molar Mass 94.07 g/mol
Appearance Crystalline solid
Solubility Highly soluble in water

Data sourced from multiple references.[1][2]

Role in Formulation and Performance

Methylamine nitrate serves multiple functions within a water gel explosive formulation:
e Sensitizer: It increases the sensitivity of the explosive, making it more reliable to detonate.

o Energy Contributor: The methyl group provides a source of carbon, which contributes to a
more favorable oxygen balance, leading to a higher energy release upon detonation.[1][2]

o Freezing Point Depressant: In conjunction with other salts, it can lower the freezing point of
the agqueous solution, which is critical for the performance of the explosive in low-
temperature environments.[7]

Quantitative Data on Formulations

The following tables summarize typical compositions of water gel explosives containing
methylamine nitrate, as derived from patent literature. These formulations demonstrate the
range of concentrations in which methylamine nitrate is utilized.

Table 1: Example Formulations of Antifreeze Water Gel Explosives
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Component

Formulation 1
(wt%)

Formulation 2
(wt%)

Formulation 3
(wt%)

Ammonium Nitrate 45 48 48
Methylamine Nitrate 30 30 30
Sodium Nitrate 10.2 10.2 10
Water 10 8 7
Gelling Agent (e.g.,

Safflower/Scallop/Kale 1 1 1.2
Powder)

Crosslinking Agent 0.1 0.1 0.1
Urea 0.5 0.5 0.5
Antifreeze (e.g.,

Dimethyl sulfoxide 3 2 3
and Ethylene glycol)

Other (Crystal

modifier, Density 0.2 0.2 0.2
regulator)

Data adapted from a patent on antifreeze water gel explosives.[7]

Table 2: Performance Characteristics of an Antifreeze Water Gel Explosive

Parameter Value (Room Temperature) Value (-20°C)
Density 1.17 g/cm3 -

Detonation Velocity 3248 m/s 3275 m/s
Working Capacity 280 mL 27... mL

Performance data for a specific formulation described in a patent.[7]
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Experimental Protocols

The following protocols are generalized procedures based on methodologies described in the
literature for the formulation of water gel explosives. Note: The synthesis and handling of
explosives should only be conducted by trained professionals in a suitably equipped and
licensed laboratory.

Protocol for the Preparation of a Methylamine Nitrate-
Based Water Gel Explosive

Objective: To prepare a laboratory-scale batch of a water gel explosive containing
methylamine nitrate.

Materials:

e Ammonium nitrate

o Methylamine nitrate

e Sodium nitrate

o Water

e Gelling agent (e.g., guar gum)

e Cross-linking agent (e.g., potassium dichromate solution)

e pH meter and adjustment solutions (e.g., dilute nitric acid or methylamine)
e Heating and stirring apparatus (e.g., heated magnetic stirrer)

» Temperature probe

Beakers and other standard laboratory glassware

Procedure:
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e Preparation of the Aqueous Phase: In a beaker, combine the required amounts of water,
ammonium nitrate, methylamine nitrate, and sodium nitrate.

o Dissolution: Gently heat the mixture to 60-80°C while stirring continuously until all salts are
completely dissolved.[4]

e pH Adjustment: Monitor the pH of the solution and adjust it to a weakly acidic range (typically
pH 4.5-6.5) using dilute nitric acid or methylamine as required.[4]

» Addition of Gelling Agent: While maintaining the temperature and stirring, slowly add the
gelling agent to the solution. Continue stirring until the gelling agent is fully dispersed and the
solution begins to thicken.

o Cooling: Reduce the temperature of the mixture to approximately 30-40°C.[4]

» Cross-linking: Add the cross-linking agent to the cooled and thickened gel. Mix thoroughly for
a few minutes to ensure uniform cross-linking.

o Maturation: Allow the final mixture to mature for a specified period (e.g., 10-40 hours) to
achieve the desired final consistency and stability.[4]

Visualizations

The following diagrams illustrate the logical relationships and workflows in the formulation of
water gel explosives.
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Caption: Workflow for the formulation of a water gel explosive.
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Caption: Component relationships in a water gel explosive.

Safety Considerations

Methylamine nitrate, while less sensitive than some other explosive compounds, is still an
energetic material and must be handled with appropriate care.[4] Pure methylamine nitrate
can be sensitive to heat and mechanical shock.[4] In the formulation of water gel explosives,
the neutralization of methylamine with nitric acid to form methylamine nitrate is a highly
exothermic reaction that requires careful temperature control.[4] It is crucial to follow all
established safety protocols for handling energetic materials and to conduct any experimental
work in a controlled and safe environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: The Role of
Methylamine Nitrate in Water Gel Explosives]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1595745#role-of-methylamine-nitrate-in-the-
formulation-of-water-gel-explosives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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